Cas no 1207029-06-8 (N-{2-2-(1-methyl-1H-indol-3-yl)acetamidophenyl}pyridine-2-carboxamide)

• Product name: N-{2-2-(1-methyl-1H-indol-3-yl)acetamidophenyl}pyridine-2-carboxamide
• CAS No: 1207029-06-8
• MF: C₂₃H₂₀N₄O₂
• MW: 384.430504798889
• CID: 6315981
• PubChem ID: 45505032

N-{2-2-(1-methyl-1H-indol-3-yl)acetamidophenyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1-methyl-1H-indol-3-yl)acetamidophenyl}pyridine-2-carboxamide
• 1207029-06-8
• VU0523545-1
• N-(2-(2-(1-methyl-1H-indol-3-yl)acetamido)phenyl)picolinamide
• AKOS024522036
• N-[2-[[2-(1-methylindol-3-yl)acetyl]amino]phenyl]pyridine-2-carboxamide
• SR-01000925449
• N-{2-[2-(1-methyl-1H-indol-3-yl)acetamido]phenyl}pyridine-2-carboxamide
• F5837-0015
• SR-01000925449-1

• Inchi： 1S/C23H20N4O2/c1-27-15-16(17-8-2-5-12-21(17)27)14-22(28)25-18-9-3-4-10-19(18)26-23(29)20-11-6-7-13-24-20/h2-13,15H,14H2,1H3,(H,25,28)(H,26,29)
• InChI Key： IOQMAJIFHYFJML-UHFFFAOYSA-N
• SMILES： O=C(CC1=CN(C)C2C=CC=CC1=2)NC1=CC=CC=C1NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 384.15862589g/mol
• Monoisotopic Mass: 384.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76Ų

Additional information on N-{2-2-(1-methyl-1H-indol-3-yl)acetamidophenyl}pyridine-2-carboxamide

Comprehensive Overview of N-{2-[2-(1-methyl-1H-indol-3-yl)acetamido]phenyl}pyridine-2-carboxamide (CAS No. 1207029-06-8)

The compound N-{2-[2-(1-methyl-1H-indol-3-yl)acetamido]phenyl}pyridine-2-carboxamide, with the CAS number 1207029-06-8, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole moiety with a pyridine carboxamide group, makes it a promising candidate for various applications, including drug discovery and molecular biology. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-{2-[2-(1-methyl-1H-indol-3-yl)acetamido]phenyl}pyridine-2-carboxamide aligns with this trend, as its molecular framework allows for selective interaction with specific biological targets. This has led to its exploration in cancer research, where kinase inhibitors play a pivotal role in disrupting aberrant signaling pathways. Additionally, its indole core is a common feature in many natural products and pharmaceuticals, further enhancing its relevance.

The synthesis of CAS 1207029-06-8 involves multi-step organic reactions, including amide bond formation and heterocyclic coupling. These processes are critical for achieving high purity and yield, which are essential for research and development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further studies. The growing interest in structure-activity relationships (SAR) has also spurred investigations into derivatives of this molecule, aiming to optimize its pharmacological properties.

From a commercial perspective, N-{2-[2-(1-methyl-1H-indol-3-yl)acetamido]phenyl}pyridine-2-carboxamide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond oncology, with potential uses in neurodegenerative disease research and inflammatory disorders. The compound's versatility underscores its importance in modern drug discovery, where multi-target agents are increasingly valued for their therapeutic potential.

As the scientific community continues to explore CAS 1207029-06-8, its role in addressing unmet medical needs remains a focal point. With ongoing studies elucidating its mechanism of action and efficacy, this compound exemplifies the intersection of chemical innovation and biomedical research. For researchers seeking reliable data on this molecule, reputable databases and peer-reviewed journals serve as invaluable resources, offering insights into its synthesis, applications, and future prospects.